Cas no 2680674-06-8 (2-[4-Hydroxy-1-(trifluoroacetyl)piperidin-4-yl]acetic acid)

• Product Name: 2-[4-Hydroxy-1-(trifluoroacetyl)piperidin-4-yl]acetic acid
• CAS No: 2680674-06-8
• MF: C₉H₁₂F₃NO₄
• MW: 255.191093444824
• CID: 6335531
• PubChem ID: 165934275
• Update Time: 2025-10-05

2-[4-Hydroxy-1-(trifluoroacetyl)piperidin-4-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[4-hydroxy-1-(trifluoroacetyl)piperidin-4-yl]acetic acid
• 2680674-06-8
• EN300-7068732
• 2-[4-Hydroxy-1-(trifluoroacetyl)piperidin-4-yl]acetic acid

• Inchi： 1S/C9H12F3NO4/c10-9(11,12)7(16)13-3-1-8(17,2-4-13)5-6(14)15/h17H,1-5H2,(H,14,15)
• InChI Key： IXQRIHOPARLCAV-UHFFFAOYSA-N
• SMILES： FC(C(N1CCC(CC(=O)O)(CC1)O)=O)(F)F

Computed Properties

• Exact Mass: 255.07184235g/mol
• Monoisotopic Mass: 255.07184235g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 77.8Ų

Additional information on 2-[4-Hydroxy-1-(trifluoroacetyl)piperidin-4-yl]acetic acid

Professional Introduction to 2-[4-Hydroxy-1-(trifluoroacetyl)piperidin-4-yl]acetic Acid (CAS No. 2680674-06-8)

2-[4-Hydroxy-1-(trifluoroacetyl)piperidin-4-yl]acetic acid, identified by its CAS number 2680674-06-8, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The unique structural features of this molecule, particularly the presence of a trifluoroacetyl group and a piperidine ring, contribute to its potential as a lead compound in the synthesis of novel therapeutic agents.

The piperidine moiety is a common pharmacophore in many bioactive molecules, known for its ability to enhance binding affinity and metabolic stability. In the case of 2-[4-Hydroxy-1-(trifluoroacetyl)piperidin-4-yl]acetic acid, the incorporation of a trifluoroacetyl group at the 1-position of the piperidine ring introduces additional electronic and steric properties that can modulate its interactions with biological targets. This modification has been widely explored in medicinal chemistry due to the ability of trifluoromethyl groups to improve pharmacokinetic profiles and binding affinity.

The carboxylic acid group at the 2-position of the molecule provides another functional handle for further derivatization, enabling the synthesis of various analogs with tailored biological activities. This flexibility makes 2-[4-Hydroxy-1-(trifluoroacetyl)piperidin-4-yl]acetic acid a valuable starting point for structure-activity relationship (SAR) studies aimed at optimizing drug-like properties.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between this compound and its potential biological targets. Studies have shown that the trifluoroacetyl group can engage in hydrogen bonding and hydrophobic interactions with key residues in protein binding pockets, enhancing the overall binding affinity. Additionally, the presence of the hydroxyl group at the 4-position of the piperidine ring can influence the conformational flexibility of the molecule, which is critical for effective receptor binding.

In vitro studies have demonstrated that derivatives of 2-[4-Hydroxy-1-(trifluoroacetyl)piperidin-4-yl]acetic acid exhibit promising activity against various therapeutic targets. For instance, research has indicated that certain analogs may possess inhibitory effects on enzymes involved in inflammatory pathways, making them potential candidates for treating chronic inflammatory diseases. Furthermore, preliminary data suggest that modifications to the trifluoromethyl group can enhance selectivity towards specific enzyme isoforms, reducing off-target effects.

The synthesis of 2-[4-Hydroxy-1-(trifluoroacetyl)piperidin-4-yl]acetic acid involves multi-step organic transformations, requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the trifluoroacetyl group typically requires specialized reagents and catalysts to achieve optimal results. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to conduct large-scale SAR studies and preclinical evaluations.

The growing interest in fluorinated compounds stems from their unique physicochemical properties, which can significantly impact drug efficacy and safety. The electron-withdrawing nature of fluorine atoms can enhance metabolic stability by preventing unwanted deactivation pathways. Additionally, fluorine atoms can influence electronic distributions in molecules, leading to improved binding interactions with biological targets. These properties make fluorinated derivatives valuable candidates for drug development.

Ongoing research efforts are focused on exploring new derivatives of 2-[4-Hydroxy-1-(trifluoroacetyl)piperidin-4-yl]acetic acid with enhanced therapeutic profiles. By leveraging computational tools and high-throughput screening techniques, researchers aim to identify novel analogs with improved potency, selectivity, and pharmacokinetic properties. These studies are expected to contribute significantly to the development of next-generation therapeutics targeting various diseases.

The integration of machine learning algorithms into drug discovery processes has accelerated the identification of promising candidates like 2-[4-Hydroxy-1-(trifluoroacetyl)piperidin-4-yl]acetic acid. These algorithms can predict biological activity based on molecular structures, enabling researchers to prioritize compounds for experimental validation. Such computational approaches have revolutionized pharmaceutical research by reducing time-to-market for new drugs and minimizing resource expenditure on less promising candidates.

In conclusion, 2-[4-Hydroxy-1-(trifluoroacetyl)piperidin-4-yl]acetic acid (CAS No. 2680674-06-8) represents a compelling example of how structural modifications can enhance biological activity and therapeutic potential. The combination of its unique structural features with recent advancements in synthetic chemistry and computational biology positions this compound as a valuable asset in drug discovery efforts. Continued research into its derivatives is likely to yield novel therapeutic agents with significant clinical applications.